3-ethyl-7-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-ethyl-7-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C19H16N4O3/c1-3-23-18(24)14-9-8-12(10-15(14)20-19(23)25)17-21-16(22-26-17)13-7-5-4-6-11(13)2/h4-10H,3H2,1-2H3,(H,20,25)
• InChI Key: JWWPYQVUEWQQBX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=C(C=C2)C3=NC(=NO3)C4=CC=CC=C4C)NC1=O
• Molecular Formula: C19H16N4O3
• Molecular Weight: 348.4 g/mol

Description

3-ethyl-7-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione, also known as ETOQ, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and industry. ETOQ is a quinazoline-based compound that contains an oxadiazole ring, which gives it unique properties that make it suitable for a wide range of applications.

Scientific Research Applications

Antitumor Activity

Compounds containing 1,2,4-oxadiazole rings, such as 3-ethyl-7-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione, have been studied for their potential in antitumor applications. For instance, Maftei et al. (2013) synthesized natural product analogs with 1,2,4-oxadiazole rings and tested them for antitumor activity. They found compound 7, a natural product analog, to exhibit potent antitumor properties with a mean IC50 value of approximately 9.4 µM (Maftei et al., 2013).

Synthesis and Characterization

Yanni (1991) explored the interaction of 6-chloroquinoline-5,8-dione hydrochloride with amides and thioamides, leading to the formation of oxadiazino- and thiadiazinoquinoline diones. This study contributes to the understanding of the synthesis and structural characteristics of compounds related to 3-ethyl-7-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione (Yanni, 1991).

Pharmacological Potential

The pharmacological potential of quinazoline-2,4-dione derivatives has been a subject of research. Colotta et al. (2004) reported the synthesis and receptor binding activities of 3-hydroxy-quinazoline-2,4-dione derivatives, identifying them as useful scaffolds for selective Gly/NMDA and AMPA receptor antagonists. This highlights the potential of structurally similar compounds in pharmacological applications (Colotta et al., 2004).

Herbicidal Activity

Exploring novel inhibitors for herbicide discovery includes studies on quinazoline-2,4-dione derivatives. Wang et al. (2014) synthesized triketone-containing quinazoline-2,4-dione derivatives and evaluated their herbicidal activity. This research suggests that such compounds could offer broad-spectrum weed control and excellent crop selectivity, underscoring their potential in agricultural applications (Wang et al., 2014).